Cas no 2757912-98-2 (tert-butyl N-(2-fluoro-6-hydroxypyridin-4-yl)carbamate)

• Product Name: tert-butyl N-(2-fluoro-6-hydroxypyridin-4-yl)carbamate
• CAS No: 2757912-98-2
• MF: C₁₀H₁₃FN₂O₃
• MW: 228.220226049423
• CID: 6267411
• PubChem ID: 165757375
• Update Time: 2025-08-05

tert-butyl N-(2-fluoro-6-hydroxypyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-fluoro-6-hydroxypyridin-4-yl)carbamate
• 2757912-98-2
• EN300-37100375

• Inchi： 1S/C10H13FN2O3/c1-10(2,3)16-9(15)12-6-4-7(11)13-8(14)5-6/h4-5H,1-3H3,(H2,12,13,14,15)
• InChI Key： FSBMHFVETRXIHV-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(N1)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 228.09102044g/mol
• Monoisotopic Mass: 228.09102044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl N-(2-fluoro-6-hydroxypyridin-4-yl)carbamate

Introduction to tert-butyl N-(2-fluoro-6-hydroxypyridin-4-yl)carbamate (CAS No. 2757912-98-2)

Tert-butyl N-(2-fluoro-6-hydroxypyridin-4-yl)carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2757912-98-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro group and a hydroxypyridine moiety, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The tert-butyl N-(2-fluoro-6-hydroxypyridin-4-yl)carbamate molecule exhibits a complex structural framework that combines a carbamate functional group with a pyridine core. The fluoro substitution at the 2-position of the pyridine ring enhances the lipophilicity and metabolic stability of the compound, while the hydroxypyridine moiety introduces hydrogen bonding capabilities, which are crucial for interactions with biological targets. These structural attributes make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing a pyridine core can exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory actions. The fluoro group, in particular, is known to modulate the pharmacokinetic profile of molecules by influencing their absorption, distribution, metabolism, and excretion (ADME) properties. This makes tert-butyl N-(2-fluoro-6-hydroxypyridin-4-yl)carbamate a promising candidate for further investigation in drug discovery programs.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The carbamate group provides a versatile handle for further functionalization, allowing chemists to modify the structure and optimize its biological activity. Researchers have been exploring various synthetic routes to incorporate this moiety into larger drug candidates, with the aim of developing new treatments for diseases such as cancer, infectious diseases, and neurodegenerative disorders.

The hydroxypyridine component of tert-butyl N-(2-fluoro-6-hydroxypyridin-4-yl)carbamate has also been studied for its ability to interact with biological targets through hydrogen bonding. This interaction is critical for many drug-receptor binding events and can significantly influence the efficacy and selectivity of a therapeutic agent. Recent computational studies have shown that modifications to the hydroxypyridine ring can enhance binding affinity to specific proteins, making this compound a valuable tool for structure-based drug design.

Moreover, the presence of both a fluoro group and a hydroxypyridine moiety in this molecule suggests potential applications in multiple therapeutic areas. For instance, fluorinated pyridines have been reported to improve drug delivery systems by enhancing membrane permeability and reducing metabolic degradation. Additionally, hydroxypyridine derivatives have shown promise in treating inflammatory conditions by modulating signaling pathways associated with inflammation.

In conclusion, tert-butyl N-(2-fluoro-6-hydroxypyridin-4-yl)carbamate (CAS No. 2757912-98-2) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for drug development, offering opportunities to explore new therapeutic strategies across various disease indications. As research continues to uncover the full scope of its biological activities and synthetic utility, this compound is poised to play an important role in future advancements in medicinal chemistry.